![molecular formula C7H6BrNO2 B3021674 4-Bromo-2-methyl-1-nitrobenzene CAS No. 52414-98-9](/img/structure/B3021674.png)
4-Bromo-2-methyl-1-nitrobenzene
Overview
Description
4-Bromo-2-methyl-1-nitrobenzene is a chemical compound with the molecular formula C7H6BrNO2 . It has an average mass of 216.032 Da and a monoisotopic mass of 214.958176 Da . It is also known by other names such as 4-Brom-2-methyl-1-nitrobenzol (German), 4-Bromo-2-méthyl-1-nitrobenzène (French), and 2-BROMO-5-NITROTOLUENE .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 6 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 2 oxygen atoms . The exact structure can be found in chemical databases like ChemSpider .Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a melting point of 53-55℃, a boiling point of 265℃, and a density of 1.615 . Its refractive index is estimated to be 1.6120 .Scientific Research Applications
Polymer Solar Cells Enhancement
- The introduction of similar compounds to 4-Bromo-2-methyl-1-nitrobenzene, such as 1-Bromo-4-Nitrobenzene, has been shown to significantly improve the performance of polymer solar cells (PSCs). These compounds help in reducing excitonic recombination and enhancing excitonic dissociation at the donor-acceptor interface, leading to a notable increase in power conversion efficiency (PCE) (Fu et al., 2015).
Reactivity in Ionic Liquids
- Studies have revealed that radical anions of compounds like 1-bromo-4-nitrobenzene show significant reactivity in room temperature ionic liquids. This reactivity contrasts sharply with behavior in conventional non-aqueous solvents, suggesting the ionic solvent's role in stabilizing charged products (Ernst et al., 2013).
Synthesis of Pharmaceutical Intermediates
- Derivatives of 4-nitrobenzene, closely related to this compound, are used as intermediates in synthesizing pharmaceutical agents like dofetilide, which is used in treating arrhythmia (Zhai Guang-xin, 2006).
Electrophilic Bromination Research
- Research on electrophilic bromination of nitrobenzene derivatives demonstrates the formation of compounds like 3-bromo-nitrotoluene, highlighting the reactivity of these compounds under different conditions (Sobolev et al., 2014).
Ultrasound-Assisted Organic Synthesis
- Ultrasonic assistance has been used to synthesize nitro aromatic ethers from 4-nitrophenol derivatives. This method shows the potential for enhanced reaction efficiency and innovative approaches in organic synthesis (Harikumar & Rajendran, 2014).
Taste Modulation Research
- Alkyl-2-amino-4-nitrobenzenes, which are structurally related to this compound, have been found to have significant sweetness, indicating potential applications in taste modulation and food science research (Blanksma, 2010).
Photoreaction Studies
- Nitrobenzene derivatives undergo efficient photoreactions in certain conditions, which can be relevant in photochemistry and the development of light-sensitive materials (McIntyre et al., 2004).
Ultrafiltration in Micellar Solutions
- The ultrafiltration of micellar solutions containing nitrobenzene and its derivatives, like 4-nitrophenol, provides insights into pollutant separation efficiencies and the development of advanced filtration technologies (Bielska & Szymanowski, 2004).
Functionalization of Glassy Carbon
- Research on the chemical functionalization of glassy carbon with diazonium salts, including derivatives of nitrobenzene, offers potential applications in material science, particularly in surface modification techniques (Actis et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that nitrobenzene derivatives often interact with various enzymes and receptors in the body, altering their function .
Mode of Action
The mode of action of 4-Bromo-2-methyl-1-nitrobenzene involves electrophilic aromatic substitution reactions . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
Biochemical Pathways
It’s known that nitrobenzene derivatives can participate in various biochemical reactions, including nitration, reduction, and bromination .
Pharmacokinetics
Like other similar compounds, its bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
It’s known that nitrobenzene derivatives can have various effects, depending on their specific targets and the nature of their interaction .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, factors such as temperature, pH, and the presence of other substances can affect its stability and reactivity .
properties
IUPAC Name |
4-bromo-2-methyl-1-nitrobenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c1-5-4-6(8)2-3-7(5)9(10)11/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAHAIHXVVJMZKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30871184 | |
Record name | 4-Bromo-2-methyl-1-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30871184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7149-70-4, 52414-98-9 | |
Record name | 2-Bromo-5-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007149704 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 4-bromo-2-methyl-1-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052414989 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-bromo-2-methyl-1-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.